PORAPAK R (100-120 MESH ASTM) FOR GC

Specification

• CAS No.: 12673-67-5
• Molecular Formula: C10H10FNO3
• Molecular Weight: 0

Introduction

Definition and Structural Characteristics

PORAPAK R is a porous polymer-based chromatographic packing material designed for gas chromatography (GC) applications. Its primary function is to separate volatile and semi-volatile organic compounds, particularly polar molecules. The "100-120 MESH ASTM" designation specifies particle size distribution, where "mesh" indicates the number of particles per inch, ensuring uniform packing density for optimal separation efficiency.

PORAPAK R belongs to the PORAPAK series (P, Q, R, S, T), each optimized for distinct compound polarities. Structurally, it is a copolymer of ethylvinylbenzene and divinylbenzene, cross-linked to create a porous matrix. This configuration enhances surface area and retention capacity for polar analytes.

Chemical and Physical Properties

Key Specifications

Property	Value/Description
Mesh Size	100-120 ASTM
Particle Diameter	80-100 µm (80/100 mesh) or 100-120 µm
Column Material	Siltek-treated stainless steel
Max Temperature	250°C
Polarity	Polar

Functional Mechanism

PORAPAK R operates via adsorption and partition chromatography. Its polar surface interacts with polar analytes through hydrogen bonding and dipole-dipole interactions. This contrasts with non-polar PORAPAK P/Q, which relies on van der Waals forces for non-polar compounds.

Primary Applications in Gas Chromatography

Environmental Monitoring

PORAPAK R is critical for analyzing polar pollutants such as sulfur dioxide (SO₂), nitrous oxide (N₂O), and carbonyl sulfide (COS). In a study assessing perfluorocompounds (PFCs) destruction efficiency, PORAPAK Q pre-columns were paired with PORAPAK R to separate NF₃, CF₄, and C₃F₈ with high reproducibility (R² > 0.995).

Industrial Process Analysis

It is used in semiconductor manufacturing to monitor greenhouse gases like SF₆ and C₂F₆. A multi-column GC system integrating PORAPAK R achieved >90% destruction efficiency for C₃F₈ and 40-50% for CF₄ in combustion scrubbers.

Food and Beverage Quality Control

While less common than non-polar PORAPAK variants, PORAPAK R can analyze polar additives (e.g., alcohols, esters) in complex matrices.

Comparative Retention Data

PORAPAK R’s retention behavior is distinct from other PORAPAK types. Below is a subset of retention times (min) for key compounds under standard conditions (30°C, 25 mL/min He, TCD):

Compound	PORAPAK R	PORAPAK Q	PORAPAK S
CO₂	0.60	0.65	0.66
SO₂	10.84	5.87	23.80
N₂O	0.66	0.76	0.81
COS	2.83	3.33	3.47

Key Observations:

• PORAPAK R shows stronger retention for SO₂ (10.84 min) compared to Q (5.87 min), reflecting its higher polarity.

• For COS, PORAPAK R (2.83 min) is less retentive than S (3.47 min), aligning with its intermediate polarity in the series.

Technical Specifications and Column Configurations

Column Dimensions and Materials

Restek and other manufacturers offer PORAPAK R in standardized configurations:

Parameter	Value/Description	Instrument Compatibility
Length	2 m (6 ft)	Agilent, PerkinElmer, Shimadzu
Inner Diameter	2 mm (1/8")	General GC systems
Material	Siltek-treated stainless steel	High-temperature stability
Void Volume	1.5" detector side (Agilent-specific)

Customization Options

Users can request:

• Micropacked columns: Improved resolution for high-boiling compounds.

• Void adjustments: Tailored to instrument-specific injector/detector geometries.

Research Case Study: PFC Destruction Efficiency Analysis

A 2009 study employed PORAPAK R in a heart-cut GC system to evaluate scrubber performance for five PFCs (SF₆, NF₃, CF₄, C₂F₆, C₃F₈).

Methodology

• Column Setup:

  • Pre-column: PORAPAK Q (rough separation).

  • Analytical Columns:

    • Molecular Sieve 5A: NF₃, CF₄, C₃F₈.

    • PORAPAK R: SF₆, C₂F₆.

• Detection: Thermal conductivity detection (TCD).

Results

• Linearity: R² > 0.995 for all PFCs.

• Reproducibility:

  • NF₃: 4% RSD.

  • CF₄, C₂F₆, C₃F₈, SF₆: <0.5% RSD.

• Destruction Efficiency:

  • C₃F₈: >90% (combustion scrubbers).

  • CF₄: 40-50% (moderate efficiency).

Challenges

• Dilution Factors: Tracer (He) vs. flow methods yielded DFs of 4.8-5.9 vs. 3.3, requiring careful calibration.

Performance Optimization Strategies

Temperature Programming

PORAPAK R’s thermal stability (≤250°C) allows gradient elution for complex mixtures. Typical ramps: 30°C → 150°C at 5°C/min.

Carrier Gas Selection

Helium or nitrogen at 25-30 mL/min balances resolution and speed.

Column Conditioning

New columns require baking at 200°C for 2 hours to remove residual solvents.

Comparative Analysis with Other PORAPAK Types

Property	PORAPAK R	PORAPAK Q	PORAPAK S
Polarity	Polar	Moderate	High
Best For	Polar gases (SO₂, COS)	Light hydrocarbons	Strongly polar (e.g., H₂O)
Retention (SO₂)	10.84 min	5.87 min	23.80 min
Max Temp	250°C	250°C	250°C